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Compound of Interest

Compound Name: Bms493

cat. No.: B1667216

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed procedures for the safe disposal of
BMS-493, a pan-retinoic acid receptor (RAR) inverse agonist. Adherence to these guidelines is
crucial for minimizing risks and maintaining a safe research environment.

Understanding the Compound: BMS-493

BMS-493 is a potent research chemical that requires careful handling. Before disposal, it is
essential to be aware of its properties.

Chemical Property Value

CAS Number 215030-90-3

Molecular Formula C29H2402

Molecular Weight 404.5 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO and DMF

Pre-Disposal Handling and Storage

Proper handling and storage are the first steps in a safe disposal plan.
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat, when handling BMS-493.

» Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to
avoid inhalation of any dust or aerosols.

o Storage: Store BMS-493 in a tightly sealed container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents.

Step-by-Step Disposal Procedure

The disposal of BMS-493 must comply with all applicable federal, state, and local regulations.
The following is a general procedural guide.

Step 1: Inactivation (if applicable and feasible)

For many chemical compounds, a chemical inactivation step can reduce hazards. However, for
BMS-493, specific, validated inactivation protocols are not readily available in the public
domain. Therefore, direct disposal as chemical waste is the recommended approach.

Step 2: Preparing for Disposal
e Solid Waste:

o Collect any solid BMS-493 waste, including unused product and contaminated materials
(e.g., weigh boats, filter paper), in a clearly labeled, sealed, and puncture-resistant
container.

o The container must be labeled as "Hazardous Waste" and include the chemical name
"BMS-493."

e Liquid Waste:

o Solutions of BMS-493 in organic solvents (e.g., DMSO, DMF) should be collected in a
designated, sealed, and properly labeled hazardous waste container.

o The label must clearly indicate the contents, including the solvent and the approximate
concentration of BMS-493.
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o Do not dispose of BMS-493 solutions down the drain.

e Contaminated Labware:

o Disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with
BMS-493 should be collected as solid hazardous waste.

o Glassware should be decontaminated by rinsing with a suitable solvent (e.g., ethanol or
acetone) three times. The rinsate must be collected as liquid hazardous waste. After
decontamination, the glassware can be washed according to standard laboratory
procedures.

Step 3: Waste Segregation

It is critical to segregate BMS-493 waste from other laboratory waste streams to prevent
accidental reactions.

BMS-493 Waste General Lab Waste Other Chemical Waste

Click to download full resolution via product page
Caption: Logical separation of BMS-493 waste from other lab waste streams.
Step 4: Final Disposal

 All collected BMS-493 waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Ensure that all required waste disposal forms are completed accurately and accompany the
waste containers.

Emergency Procedures
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In the event of a spill or exposure, immediate action is necessary.

e Spill:

Evacuate the immediate area.

[¢]

[¢]

Wear appropriate PPE, including a respirator if the spill generates dust.

[e]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a labeled hazardous waste container.

o

[¢]

Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous
waste.

e Exposure:

[¢]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing.

[e]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.

Inhalation: Move to fresh air.

[¢]

[e]

Ingestion: Do not induce vomiting.

o

In all cases of exposure, seek immediate medical attention and provide the Safety Data
Sheet (SDS) for BMS-493 to the medical personnel.

The following workflow outlines the decision-making process for handling BMS-493 waste.
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Caption: Decision workflow for the proper disposal of different forms of BMS-493 waste.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
safety protocols and the manufacturer's Safety Data Sheet for the most comprehensive
guidance.

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of BMS-493].
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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